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Compound of Interest

Compound Name: CP-84364

Cat. No.: B1669571 Get Quote

An In-depth Examination of the Chemical Properties, Biological Significance, and Analytical

Methodologies for a Key Metabolite of a Potent Renin Inhibitor

Abstract
CP-84364 is the principal hydrolytic cleavage metabolite of the potent renin inhibitor, CP-

80,794. As a key molecule in the study of the renin-angiotensin-aldosterone system (RAAS), a

thorough understanding of its chemical characteristics, biological context, and analytical

determination is crucial for researchers in pharmacology and drug development. This technical

guide provides a comprehensive overview of CP-84364, including its chemical structure and

properties, its role within the RAAS, and detailed experimental protocols for its quantification.

Chemical Structure and Properties
CP-84364, with the IUPAC name 2-[(morpholine-4-carbonyl)amino]-3-phenylpropionic acid, is

an organic compound with the chemical formula C14H18N2O4.[1] Its structure features a

phenylpropionic acid backbone coupled with a morpholine carboxamide group.

Table 1: Chemical and Physical Properties of CP-84364
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Property Value Reference

CAS Number 114457-62-4 [1]

Chemical Formula C14H18N2O4 [1]

Molecular Weight 278.30 g/mol [1]

Exact Mass 278.1267 g/mol [1]

IUPAC Name

2-[(morpholine-4-

carbonyl)amino]-3-

phenylpropionic acid

[1]

SMILES
C1=CC=C(C=C1)C--INVALID-

LINK--NC(=O)N2CCOCC2
[1]

Biological Context and Mechanism of Action
CP-84364 is the hydrolytic metabolite of CP-80,794, a potent and orally active renin inhibitor.[2]

Renin is a critical enzyme in the renin-angiotensin-aldosterone system (RAAS), which plays a

central role in the regulation of blood pressure and electrolyte balance.[1][3][4]

The Renin-Angiotensin-Aldosterone System (RAAS)
The RAAS is a hormonal cascade that begins with the release of renin from the kidneys in

response to low blood pressure or decreased sodium concentration.[1][3] Renin cleaves

angiotensinogen, a precursor protein produced by the liver, to form angiotensin I. Angiotensin-

converting enzyme (ACE), primarily found in the lungs, then converts angiotensin I to the

potent vasoconstrictor, angiotensin II. Angiotensin II exerts its effects by binding to AT1

receptors, leading to vasoconstriction, increased aldosterone secretion from the adrenal cortex,

and consequently, an increase in blood pressure.[1][4]
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Figure 1: The Renin-Angiotensin-Aldosterone System (RAAS) signaling pathway.

Role of CP-80,794 and CP-84364
CP-80,794 acts as a direct inhibitor of renin, thereby blocking the initial and rate-limiting step of

the RAAS cascade. This inhibition prevents the formation of angiotensin I and subsequently

angiotensin II, leading to vasodilation and a reduction in blood pressure. CP-84364 is formed

through the hydrolysis of the ester group in CP-80,794. While CP-80,794 is the active renin

inhibitor, the monitoring of its metabolite, CP-84364, is crucial for pharmacokinetic and

pharmacodynamic studies to understand the overall disposition of the drug in the body.

Experimental Protocols
Quantification of CP-84364 in Dog and Human Plasma
by HPLC
This section details the high-performance liquid chromatography (HPLC) method for the

determination of CP-84364 in plasma, as described by Allen et al. (1997).[2]

3.1.1. Materials and Reagents

CP-84364 reference standard

CP-96,452 (internal standard, a methoxy derivative of CP-84364)
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Methyl tert-butyl ether

Waters C18 reversed-phase HPLC column

Anion-exchange solid-phase extraction (SPE) cartridges

HPLC-grade water and acetonitrile

UV detector

3.1.2. Sample Preparation Workflow
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Figure 2: Workflow for the preparation of plasma samples for HPLC analysis of CP-84364.

3.1.3. Chromatographic Conditions

Column: Waters C18 reversed-phase column

Mobile Phase: A suitable gradient of acetonitrile and water

Detection: UV at 214 nm
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Quantitation Limit: 20 ng/ml

Linear Range: 0.02 - 2.0 µg/ml (r² > 0.99)

Table 2: Precision of the HPLC Assay for CP-84364 in Plasma[2]

Plasma Intra-assay Precision (%) Inter-assay Precision (%)

Dog 2.6 - 13.0 1.8 - 20.0

Human 2.6 - 13.0 1.8 - 20.0

The average recovery for both CP-84364 and the internal standard was reported to be greater

than or equal to 75%.[2]

Renin Activity Assay
To assess the biological activity of renin inhibitors like CP-80,794, a renin activity assay is

employed. This assay measures the rate of angiotensin I generation from angiotensinogen.

3.2.1. Principle

Plasma samples are incubated at 37°C to allow renin to act on endogenous angiotensinogen,

generating angiotensin I. The reaction is stopped, and the amount of angiotensin I produced is

quantified, typically by radioimmunoassay (RIA) or enzyme-linked immunosorbent assay

(ELISA).

3.2.2. General Protocol Outline

Sample Collection: Collect blood in EDTA tubes.

Plasma Separation: Centrifuge to separate plasma.

Incubation: Incubate plasma at 37°C for a defined period (e.g., 1-3 hours) to allow for

angiotensin I generation. A parallel sample is kept at 4°C to serve as a baseline control.

Reaction Quenching: Stop the enzymatic reaction, often by cooling and adding specific

inhibitors.
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Quantification of Angiotensin I: Measure the concentration of angiotensin I in both the 37°C

and 4°C samples using a validated immunoassay.

Calculation: The renin activity is calculated as the difference in angiotensin I concentration

between the incubated and baseline samples, expressed as ng/mL/hour.

Synthesis Overview
While a specific, detailed synthesis protocol for CP-84364 is not readily available in the public

domain, its structure suggests a logical synthetic approach based on the coupling of two key

building blocks: a protected 3-phenylalanine derivative and a morpholine-4-carbonyl moiety.

The synthesis would likely involve standard peptide coupling reactions.

Conclusion
CP-84364 is a significant metabolite in the study of the renin inhibitor CP-80,794. Its chemical

properties are well-defined, and robust analytical methods for its quantification in biological

matrices have been established. A comprehensive understanding of CP-84364 is essential for

researchers investigating the pharmacokinetics and pharmacodynamics of renin inhibitors and

their impact on the renin-angiotensin-aldosterone system. This guide provides a foundational

resource for scientists and professionals in the field of drug development and cardiovascular

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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